Cas no 1993992-17-8 (2-Chloro-6-(1-methylpyrazol-4-YL)oxy-pyrimidine-4-carboxylic acid)

• Product Name: 2-Chloro-6-(1-methylpyrazol-4-YL)oxy-pyrimidine-4-carboxylic acid
• CAS No: 1993992-17-8
• MF: C₉H₇ClN₄O₃
• MW: 254.629880189896
• CID: 6801736
• PubChem ID: 168476992
• Update Time: 2025-07-19

2-Chloro-6-(1-methylpyrazol-4-YL)oxy-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F93902
• 2-CHLORO-6-(1-METHYLPYRAZOL-4-YL)OXY-PYRIMIDINE-4-CARBOXYLIC ACID
• 1993992-17-8
• 2-Chloro-6-(1-methylpyrazol-4-YL)oxy-pyrimidine-4-carboxylic acid

• Inchi： 1S/C9H7ClN4O3/c1-14-4-5(3-11-14)17-7-2-6(8(15)16)12-9(10)13-7/h2-4H,1H3,(H,15,16)
• InChI Key： YYBPUPXQQDAXFQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=CC(=N1)OC1C=NN(C)C=1

Computed Properties

• Exact Mass: 254.0206678g/mol
• Monoisotopic Mass: 254.0206678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.1Ų

Additional information on 2-Chloro-6-(1-methylpyrazol-4-YL)oxy-pyrimidine-4-carboxylic acid

Introduction to 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid (CAS No. 1993992-17-8)

2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid, identified by the CAS number 1993992-17-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyrimidine core appended with a chloro substituent, a pyrazole moiety, and an oxy-functionalized carboxylic acid group. Its unique structural attributes make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of therapeutic agents targeting various diseases.

The molecular structure of 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid exhibits a high degree of functional diversity, which is instrumental in modulating biological pathways. The presence of the chloro group at the 2-position and the pyrazole ring at the 6-position enhances its reactivity, making it a versatile building block for medicinal chemists. Furthermore, the carboxylic acid functionality at the 4-position allows for further derivatization, enabling the construction of complex pharmacophores.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and play a crucial role in various metabolic processes. Compounds containing pyrimidine scaffolds have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. Among these derivatives, 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid has emerged as a promising candidate for further exploration.

One of the most compelling aspects of 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to achieve therapeutic effects. The structural features of this compound make it an ideal candidate for developing kinase inhibitors due to its ability to interact with the active sites of these enzymes.

Recent studies have highlighted the potential of 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid in the development of antitumor agents. The pyrazole moiety, in particular, has been shown to exhibit significant antiproliferative activity against various cancer cell lines. This activity is attributed to its ability to disrupt key signaling pathways that are essential for cancer cell survival and proliferation. Additionally, the chloro and carboxylic acid groups provide further opportunities for structural optimization to enhance potency and selectivity.

The synthesis of 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of malonic acid derivatives with urea or thiourea to form pyrimidine precursors. Subsequent functionalization with chlorinating agents and pyrazole derivatives yields the desired compound. This synthetic route is robust and scalable, making it suitable for industrial production.

In addition to its applications in drug discovery, 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid has potential uses in agrochemicals and material science. Its structural complexity and reactivity make it a valuable starting material for synthesizing novel compounds with diverse applications. For instance, derivatives of this compound have been explored as herbicides and fungicides due to their ability to interfere with plant growth regulators.

The pharmacological profile of 2-Chloro-6-(1-methylpyrazol-4-yl)oxy-pyrimidine-4-carboxylic acid has been extensively evaluated in preclinical studies. These studies have demonstrated its efficacy in inhibiting tumor growth and modulating inflammatory responses. The compound has shown particular promise in treating solid tumors by disrupting angiogenesis and tumor microenvironment dynamics. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

As research continues to uncover new therapeutic targets, the demand for high-quality intermediates like 2-Chloro-6-(1-methylpyrazol-4-yloxy-pyrimidine)-4-carboxylic acid (CAS No. 1993992 - 17 - 8) is expected to grow exponentially. The compound's versatility and synthetic accessibility make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. With advancements in computational chemistry and high-throughput screening techniques, researchers can now more efficiently explore its pharmacological potential.

The future directions for research on 2-Chloro - 6 - (1 - methylpyrazol - 4 - yl) oxy - pyrimidine - 4 - carboxylic acid (CAS No: 1993992178) are multifaceted. One area of focus is optimizing its chemical properties to enhance bioavailability and reduce toxicity. This can be achieved through structural modifications that improve solubility, metabolic stability, and target specificity. Additionally, exploring new synthetic routes could lead to more cost-effective production methods.

Another exciting avenue is leveraging computational methods to predict novel derivatives with enhanced biological activity. Machine learning algorithms can analyze large datasets containing structural and biological information to identify promising candidates for further testing. This approach not only accelerates drug discovery but also reduces experimental costs by prioritizing compounds based on their predicted efficacy.

In conclusion, 2-Chloro - 6 - (1 - methylpyrazol - 4 - yl) oxy - pyrimidine - 4 - carboxylic acid (CAS No: 1993992178) is a versatile and highly valuable compound with significant implications in pharmaceutical research and development。 Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules， particularly kinase inhibitors。 With ongoing advancements in synthetic chemistry， computational biology， and drug discovery technologies， this compound is poised to play a crucial role in the development of next-generation therapeutics。